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Compound of Interest

Compound Name: 4-Bromobenzyl bromide

Cat. No.: B049343

An In-depth Technical Guide to the Physical Properties of 4-Bromobenzyl Bromide

This guide provides a comprehensive overview of the melting and boiling points of 4-
Bromobenzyl bromide (CAS No: 589-15-1), tailored for researchers, scientists, and
professionals in drug development. It includes a summary of its physical constants, detailed
experimental protocols for their determination, and a logical workflow for physical
characterization.

Physical Properties of 4-Bromobenzyl Bromide

4-Bromobenzyl bromide is a crystalline solid that appears colorless to light yellow or tan.[1][2]
It is an important intermediate in organic synthesis, particularly for pharmaceuticals and liquid
crystal materials.[2] Accurate knowledge of its physical properties, such as melting and boiling
points, is crucial for its handling, reaction setup, and purity assessment.

Data Summary

The melting and boiling points of 4-Bromobenzyl bromide are well-documented, though
variations exist based on experimental conditions, particularly pressure for the boiling point.
The quantitative data from various sources are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b049343?utm_src=pdf-interest
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.fishersci.com/shop/products/4-bromobenzyl-bromide-98-thermo-scientific-1/AC150410250
https://www.nanfangchem.com/product_detail_en/id/7.html
https://www.nanfangchem.com/product_detail_en/id/7.html
https://www.benchchem.com/product/b049343?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions

Melting Point 60-64 °C

62-64 °C Literature Value[3][4][5]

29-32 °C Literature Value[6]

Boiling Point 115-124 °C at 12 mmHg[L1[2][31[4]1[5][ 7]
253.0+15.0°C at 760 mmHg[6]

Molecular Formula C7HeBr2

Molecular Weight 249.93 g/mol

Density ~1.9 g/cm?3

Note: The melting point range of 29-32°C is an outlier compared to the more consistently
reported range of 60-64°C across multiple chemical suppliers.

Experimental Protocols

The determination of melting and boiling points are fundamental techniques for the
identification and purity verification of organic compounds.

Melting Point Determination (Capillary Method)

This method is widely used due to its accuracy and requirement for only a small amount of
sample. A pure substance typically exhibits a sharp melting range of 1-2°C, whereas impurities
tend to depress and broaden this range.[3][9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[8]

Glass capillary tubes (sealed at one end)[10]

Mortar and pestle (optional, for grinding)

Thermometer
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Procedure:

Sample Preparation: Ensure the 4-Bromobenzyl bromide sample is completely dry and
finely powdered to allow for uniform packing and heat transfer.[10][11]

Capillary Loading: Press the open end of a capillary tube into the powdered sample. Tap the
sealed end gently on a hard surface or drop the tube through a long, narrow glass tube to
pack the solid into the bottom. The packed sample height should be 2-3 mm.[38][10]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.[10]

Rapid Determination (Optional): Heat the sample rapidly to find an approximate melting
range. This allows for a more precise measurement in the subsequent trial.[8]

Accurate Determination: Prepare a new sample. Heat the block quickly to a temperature
about 15-20°C below the approximate melting point found. Then, reduce the heating rate to
1-2°C per minute to ensure thermal equilibrium between the sample, heating block, and
thermometer.[9][10]

Data Recording: Record the temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2). The melting point range
isT1-Ta.

Boiling Point Determination (Thiele Tube Method)

This micro-scale method is suitable for determining the boiling point of small liquid quantities.

The boiling point is the temperature at which the vapor pressure of the liquid equals the

external atmospheric pressure.[12][13]

Apparatus:

Thiele tube[13]

Mineral oil or other suitable heating bath liquid

Thermometer
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Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or thread

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: Since 4-Bromobenzyl bromide is a solid at room temperature, it must
first be melted. Place a small amount into the test tube and gently heat it until it liquefies.

Apparatus Assembly: Attach the test tube containing the liquefied sample to a thermometer
using a rubber band. The bottom of the tube should be level with the thermometer bulb.[13]

Capillary Insertion: Place a capillary tube (sealed end up) into the liquid sample within the
test tube.[13]

Heating: Clamp the assembly in a Thiele tube filled with mineral oil, ensuring the sample is
below the oil level and the side arm is positioned for heating. Gently heat the side arm of the
Thiele tube. Convection currents will ensure uniform temperature distribution.[12]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as a slow stream of bubbles. Continue heating until a rapid and continuous stream of
bubbles emerges from the capillary tip. This indicates the temperature is just above the
boiling point.[13]

Data Recording: Remove the heat source. As the apparatus cools, the bubbling will slow and
stop. The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.[12][13] Record this temperature. It is also critical to record the atmospheric pressure at
the time of the experiment, as boiling point is pressure-dependent.

Workflow Visualization

The following diagram illustrates the logical workflow for the physical characterization of a

chemical sample like 4-Bromobenzyl bromide, from initial acquisition to final purity

assessment.
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Caption: Workflow for the physical characterization of 4-Bromobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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